![molecular formula C3H4F2O3 B2966886 3,3-Difluoro-2-hydroxypropanoic acid CAS No. 371961-43-2](/img/structure/B2966886.png)
3,3-Difluoro-2-hydroxypropanoic acid
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Overview
Description
3,3-Difluoro-2-hydroxypropanoic acid is a chemical compound with the molecular formula C3H4F2O3 . It has a molecular weight of 126.06 . This compound is used in laboratory chemicals, the manufacture of substances, and scientific research and development .
Synthesis Analysis
The synthesis of 2-fluoro-3-hydroxypropionic acid, a compound similar to this compound, was achieved using E. coli coexpressing methylmalonyl CoA synthase (MatBrp), methylmalonyl CoA reductase (MCR) and malonate transmembrane protein (MadLM) . The concentration of 2-F-3-HP reached 50.0 mg/L by whole-cell transformation after 24 hours .Molecular Structure Analysis
The InChI code for this compound is 1S/C3H4F2O3/c4-2(5)1(6)3(7)8/h1-2,6H,(H,7,8) . The InChI Key is XHZVULXGMGJDID-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The boiling point of this compound is predicted to be 298.8±35.0 °C . Its density is predicted to be 1.540±0.06 g/cm3 . The pKa value is predicted to be 2.66±0.11 .Scientific Research Applications
Bioproduction of Valuable Chemicals
3-Hydroxypropanoic acid (3-HP), closely related to 3,3-Difluoro-2-hydroxypropanoic acid, is a platform chemical with a high demand in the global market. It serves as a precursor in the industrial production of chemicals like acrylic acid and derivatives, as well as in bioplastic production. Advances in metabolic engineering and synthetic biology have enhanced the bio-production of 3-HP from renewable resources, leveraging microbes such as Escherichia coli and Saccharomyces cerevisiae. These advancements include introducing heterologous pathways, precise gene expression control, enzyme engineering, and optimizing fermentation conditions. However, the challenge remains to achieve production levels suitable for industrial exploitation (Jers et al., 2019).
Development of Novel Fluorescence Probes
Research on fluorescence probes has made significant strides in detecting highly reactive oxygen species (hROS) such as hydroxyl radical and peroxidase intermediates. Novel probes like 2-[6-(4'-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) have been synthesized for this purpose. These probes can differentiate between hROS and other reactive oxygen species (ROS), offering a valuable tool for studying the roles of hROS in biological and chemical applications (Setsukinai et al., 2003).
Contributions to Material Science
In material science, the study of rac-3,3,3-Trifluorolactic acid, a derivative of this compound, has shown its potential in forming structured materials. Its crystal structure and interactions can inspire the design of new materials with specific properties, such as those needed for advanced electronics or biomaterials (Gerber & Betz, 2013).
Safety and Hazards
3,3-Difluoro-2-hydroxypropanoic acid is classified as a skin corrosive 1B, eye damage 1, and may cause respiratory irritation (STOT SE 3) . It is advised to avoid breathing dust, mist, spray, and to use only outdoors or in a well-ventilated area . Protective gloves, clothing, eye protection, and face protection should be worn when handling this substance .
Future Directions
Fluorine has become an important element for the design of synthetic molecules for use in medicine, agriculture, and materials . The introduction of fluorine atoms into organic compound molecules can often give these compounds new functions and make them have better performance . Therefore, the study and application of fluorinated compounds like 3,3-Difluoro-2-hydroxypropanoic acid have vast potential in various scientific fields.
Properties
IUPAC Name |
3,3-difluoro-2-hydroxypropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4F2O3/c4-2(5)1(6)3(7)8/h1-2,6H,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHZVULXGMGJDID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)F)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
371961-43-2 |
Source
|
Record name | 3,3-difluoro-2-hydroxypropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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